Cas no 797028-11-6 (7-(2-methoxyethyl)-1,3-dimethyl-8-(4-methylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-methoxyethyl)-1,3-dimethyl-8-(4-methylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 797028-11-6
• MF: C₁₆H₂₇N₆O₃
• MW: 351.423982858658
• CID: 6256101
• PubChem ID: 74562626
• Update Time: 2024-01-06

7-(2-methoxyethyl)-1,3-dimethyl-8-(4-methylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-methoxyethyl)-1,3-dimethyl-8-(4-methylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 797028-11-6

• Inchi： 1S/C16H27N6O3/c1-18-5-7-21(8-6-18)11-12-17-14-13(22(12)9-10-25-4)15(23)20(3)16(24)19(14)2/h13H,5-11H2,1-4H3/q+1
• InChI Key： SPXUXXJGNSKWIU-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(N1C)=O)=NC(CN1CCN(C)CC1)=[N+]2CCOC

Computed Properties

• Exact Mass: 351.21446374g/mol
• Monoisotopic Mass: 351.21446374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 71.7Ų